3-amino-N-(2-ethoxyphenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
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Description
This compound is a derivative of quinoline, a heterocyclic aromatic compound that has versatile applications in the fields of industrial and synthetic organic chemistry . It is a vital scaffold for leads in drug discovery and plays a major role in the field of medicinal chemistry .
Synthesis Analysis
The synthesis of quinoline derivatives like this compound can be achieved through various protocols reported in the literature. Some well-known classical synthesis protocols include Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner–von Miller, and Conrad–Limpach . These protocols involve the condensation of a primary aryl amine with a 1,3-diketone or β-keto-aldehyde or 1,3-dialdehyde, giving an enamine intermediate which is further heated in a strong acid, and later cyclodehydration to afford quinoline .Molecular Structure Analysis
The molecular structure of this compound is derived from the quinoline scaffold, which is a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety . The specific modifications in this compound include the addition of an amino group, an ethoxyphenyl group, and an ethyl group, as well as the formation of a tetrahydrothieno ring.Future Directions
Mechanism of Action
Target of Action
It belongs to the family of thieno[2,3-b]quinoline , a group of compounds known for their versatile applications in medicinal chemistry . Some related compounds have been found to target phosphoinositide-specific phospholipase C (pi-PLC) , an enzyme linked to cell motility and important for the invasion and dissemination of tumor cells .
Mode of Action
Based on its structural similarity to other thieno[2,3-b]quinoline compounds , it may interact with its target enzyme (such as pi-PLC) and modulate its activity. This could result in changes in cell signaling pathways, potentially influencing cell proliferation and migration .
Biochemical Pathways
If we consider its potential target as pi-plc , it could influence the phosphoinositide signaling pathway, which plays a crucial role in various cellular functions, including cell growth, differentiation, and motility.
Result of Action
Based on the potential target of action (pi-plc) , it could potentially inhibit cell motility, which is crucial for the invasion and dissemination of tumor cells . This could result in anti-proliferative activity against certain cancer cell lines.
properties
IUPAC Name |
3-amino-N-(2-ethoxyphenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O2S/c1-3-13-9-10-16-14(11-13)12-15-19(23)20(28-22(15)25-16)21(26)24-17-7-5-6-8-18(17)27-4-2/h5-8,12-13H,3-4,9-11,23H2,1-2H3,(H,24,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCOMMKPWMRMUIK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCC2=NC3=C(C=C2C1)C(=C(S3)C(=O)NC4=CC=CC=C4OCC)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-amino-N-(2-ethoxyphenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide |
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